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A Note on the Term "CLAmMP": Initial literature searches did not identify a specific, recognized
technique or protocol referred to as "CLAmMP" in the context of patch-clamp electrophysiology.
It is possible that this is a lab-specific acronym or a novel, not-yet-published technique. In order
to provide a valuable and actionable resource, these application notes will focus on a highly
relevant and powerful application of patch-clamp electrophysiology: Chemogenetics-Enabled
Patch-Clamp Electrophysiology. This technique allows for the precise control of neuronal
activity through ligand-activated receptors, a topic of significant interest to researchers,
scientists, and drug development professionals.

Introduction to Chemogenetics-Enabled Patch-Clamp
Electrophysiology

Chemogenetics is a technique that allows for the remote control of cell signaling, most notably
in neurons.[1][2] This is achieved by introducing genetically engineered receptors, known as
Designer Receptors Exclusively Activated by Designer Drugs (DREADDSs), into a target cell
population.[3][4] These receptors are unresponsive to endogenous ligands and are specifically
activated by synthetic small molecules, such as Clozapine-N-Oxide (CNO) or
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Deschloroclozapine (DCZ).[5][6] By coupling these DREADDSs to specific G-protein signaling
pathways (Gq, Gi, or Gs), researchers can selectively activate or inhibit neuronal activity.[2][5]

Patch-clamp electrophysiology is the gold-standard method for studying the electrical
properties of individual neurons with high fidelity.[7] When combined with chemogenetics, it
becomes a powerful tool to:

Functionally validate the expression and effect of DREADDSs in specific neuronal populations.

[8]

Dissect the downstream effects of activating specific signaling pathways on ion channel
function and neuronal excitability.

Mimic the effects of neuromodulators with high temporal and spatial precision.

Investigate the role of specific neuronal populations in circuit function and behavior.

These application notes provide an overview of the principles, protocols, and expected
outcomes of using chemogenetics in conjunction with patch-clamp electrophysiology.

Signaling Pathways

The most commonly used DREADDs modulate neuronal activity via Gq, Gi, or Gs signaling
pathways.

e GQg-DREADDSs (e.g., hM3Dq): Activation of Gg-coupled DREADDSs stimulates phospholipase
C (PLC), which in turn leads to the production of inositol triphosphate (IP3) and
diacylglycerol (DAG).[9] This cascade results in the release of intracellular calcium and the
activation of protein kinase C (PKC), generally leading to neuronal depolarization and
increased firing.[2][9]

» GI-DREADDs (e.g., hM4Di): Activation of Gi-coupled DREADDSs inhibits adenylyl cyclase,
leading to a decrease in intracellular cyclic AMP (CAMP) levels.[2][9] This can lead to the
opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in
hyperpolarization and neuronal silencing.[6]
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e Gs-DREADDs (e.g., GsD): Activation of Gs-coupled DREADDSs stimulates adenylyl cyclase,
leading to an increase in intracellular cAMP levels and activation of protein kinase A (PKA).
[9] This can modulate the activity of various ion channels, often leading to an increase in
neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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